Cas no 206555-30-8 (4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine)

4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine is a thiazole derivative featuring a chlorophenyl substituent, which enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound's structural framework, combining a thiazole core with a 2-chlorophenyl group, offers versatility in chemical modifications, making it valuable for developing biologically active molecules. Its well-defined molecular structure ensures consistent reactivity, particularly in heterocyclic coupling reactions. The presence of the amine group at the 2-position allows for further functionalization, broadening its utility in medicinal chemistry. This compound is characterized by high purity and stability, making it suitable for research applications requiring precise and reliable building blocks.

4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine structure

206555-30-8 structure

Product Name:4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine

CAS No:206555-30-8

MF:C₁₀H₉ClN₂S

MW:224.709859609604

MDL:MFCD16483253

CID:4710712

Update Time:2025-06-11

4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

- 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine
- 4-(2-Chloro-phenyl)-5-methyl-thiazol-2-ylamine
- MDL： MFCD16483253
- Inchi： 1S/C10H9ClN2S/c1-6-9(13-10(12)14-6)7-4-2-3-5-8(7)11/h2-5H,1H3,(H2,12,13)
- InChI Key： IHESLTKBQVEPTM-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1=C(C)SC(N)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 203
Topological Polar Surface Area: 67.2

4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB470435-1 g	4-(2-Chloro-phenyl)-5-methyl-thiazol-2-ylamine	206555-30-8		1g	€811.00	2023-04-21
abcr	AB470435-1g	4-(2-Chloro-phenyl)-5-methyl-thiazol-2-ylamine; .	206555-30-8		1g	€811.00	2025-02-27

4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine Related Literature

1. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Related Categories

Additional information on 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine

Research Brief on 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine (CAS: 206555-30-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine (CAS: 206555-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been investigated for its biological activity, particularly in the context of kinase inhibition and antimicrobial properties. Recent studies have explored its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.

One of the key areas of research focuses on the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine exhibits selective inhibition against specific kinase targets, suggesting its potential as a therapeutic agent. Further investigations are underway to elucidate its binding affinity and specificity, which could pave the way for the development of novel kinase-targeted therapies.

In addition to its kinase inhibitory properties, recent research has highlighted the antimicrobial potential of this compound. Studies have shown that 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine exhibits activity against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways. These findings have spurred interest in its application as an antimicrobial agent, particularly in the face of rising antibiotic resistance.

The pharmacokinetic profile of 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine has also been a subject of recent investigation. Early-stage studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. Results indicate moderate bioavailability and favorable metabolic stability, although further optimization may be required to enhance its therapeutic efficacy and reduce potential side effects.

Ongoing research efforts are also exploring the compound's potential in combination therapies. Synergistic effects have been observed when 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine is co-administered with other therapeutic agents, suggesting its utility in multi-target treatment strategies. These findings open new avenues for its application in complex diseases where single-agent therapies may be insufficient.

In conclusion, 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine (CAS: 206555-30-8) represents a promising compound with diverse biological activities and therapeutic potential. Continued research is essential to fully understand its mechanisms of action, optimize its pharmacological properties, and evaluate its clinical applicability. The compound's versatility and unique structural features position it as a valuable candidate for future drug development initiatives in the chemical biology and pharmaceutical sectors.